Diethyl 1-methyl-2-(methylthio)-1H-imidazole-4,5-dicarboxylate

• CAS No.: 1086-05-1
• Molecular Formula: C11H16N2O4S
• Molecular Weight: 272.32 g/mol
• IUPAC Name: diethyl 1-methyl-2-methylsulfanylimidazole-4,5-dicarboxylate
• InChI: InChI=1S/C11H16N2O4S/c1-5-16-9(14)7-8(10(15)17-6-2)13(3)11(12-7)18-4/h5-6H2,1-4H3
• InChI Key: QIQRTQYTQIONBC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C(=N1)SC)C)C(=O)OCC

Description

Diethyl 1-methyl-2-(methylthio)-1H-imidazole-4,5-dicarboxylate is a useful research compound. Its molecular formula is C11H16N2O4S and its molecular weight is 272.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The diethyl 2-(methylthio)-4,5-imidazoledicarboxylate (10 g; 0.039 mol) was slowly added in small portions to a solution of diazomethane in ether (containing approximately 3 g of diazomethane). Nitrogen was evolved immediately and the solution was allowed to stand at room temperature overnight. Excess diazomethane was then decomposed by the addition of dilute acetic acid and the reaction mixture was worked up in the usual way. Diethyl 1-methyl-2-(methylthio)-4,5-imidazoledicarboxylate (10.2 g; 97%) was obtained as a thick yellow oil.